(2-(1,1-Dioxidotetrahydrothiophen-3-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)(indolin-1-yl)methanone

• IUPAC Name: 2,3-dihydroindol-1-yl-[2-(1,1-dioxothiolan-3-yl)-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl]methanone
• InChI: InChI=1S/C19H21N3O3S/c23-19(21-10-8-13-4-1-2-7-17(13)21)18-15-5-3-6-16(15)20-22(18)14-9-11-26(24,25)12-14/h1-2,4,7,14H,3,5-6,8-12H2
• InChI Key: PYIQEZMVPCWSJX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(N(N=C2C1)C3CCS(=O)(=O)C3)C(=O)N4CCC5=CC=CC=C54
• Molecular Formula: C19H21N3O3S
• Molecular Weight: 371.5 g/mol

Description

(2-(1,1-Dioxidotetrahydrothiophen-3-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)(indolin-1-yl)methanone is a useful research compound. Its molecular formula is C19H21N3O3S and its molecular weight is 371.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Synthetic Approaches

  The synthesis of derivatives containing pyrazole moieties, including (5-Hydroxy-3,5-dimethyl-4,5-dihydro-pyrazol-1-yl)-pyridin-4-yl-methanone, has been achieved through cyclocondensation reactions, demonstrating the versatility of pyrazole derivatives in heterocyclic chemistry (Golea Lynda, 2021). These compounds display moderate antibacterial and antioxidant activities, showcasing their potential in pharmacological applications.

• Antimicrobial and Anticancer Properties

  Novel biologically potent heterocyclic compounds incorporating oxazole, pyrazoline, and pyridine moieties have shown significant anticancer and antimicrobial activities (Kanubhai D. Katariya, Dushyanth R. Vennapu, S. Shah, 2021). These findings highlight the therapeutic potential of pyrazole derivatives against cancer and infectious diseases.

• Inhibitory Effects on Enzymes

  Studies have identified substituted pyrazoles as effective inhibitors of fructose-1,6-bisphosphatase, an enzyme involved in gluconeogenesis (A. Rudnitskaya, Ken Huynh, B. Török, K. Stieglitz, 2009). This suggests potential applications in managing conditions like diabetes by modulating glucose production.

Potential Therapeutic Applications

• Anticancer Activity

  Pyrazolinylindoles have shown remarkable cytotoxic activities against various cancer types, including leukemia, colon, breast, and melanoma, among others (H. Khalilullah, D. Agarwal, M. Ahsan, S. S. Jadav, H. Mohammed, M. Khan, Salman A. A. Mohammed, R. Khan, 2022). The significant inhibition of cancer cell growth positions these compounds as promising candidates for anticancer therapy.

• Antimicrobial and Antifungal Agents

  A series of novel pyrazole derivatives have been synthesized and evaluated for their in vitro antimicrobial and anticancer activities, showing high efficacy in both domains (H. Hafez, Abdel-Rhman B. A. El-Gazzar, S. Al-Hussain, 2016). This underscores the potential of pyrazole derivatives in developing new antimicrobial agents to combat drug-resistant pathogens.

Mechanism of Action

Target of Action

The primary target of this compound is the G protein-gated inwardly-rectifying potassium (GIRK) channels . These channels are key effectors in GPCR signaling pathways that modulate excitability in cells .

Mode of Action

This compound acts as an activator of the GIRK channels . It interacts with these channels, leading to their activation and subsequent changes in cell excitability .

Biochemical Pathways

The activation of GIRK channels affects various physiological processes and potential targets for numerous indications, such as pain perception, epilepsy, reward/addiction, and anxiety . The exact biochemical pathways and their downstream effects are still under investigation.

Pharmacokinetics

The compound has been evaluated in tier 1 DMPK assays and has shown nanomolar potency as a GIRK1/2 activator . It also displays improved metabolic stability over the prototypical urea-based compounds .

Result of Action

The activation of GIRK channels by this compound leads to changes in cell excitability, which can have various effects depending on the specific physiological context . The exact molecular and cellular effects are still being studied.